3,4-dimethoxy-N-methyl-N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)benzene-1-sulfonamide

• IUPAC Name: 3,4-dimethoxy-N-methyl-N-(3-methyl-1,1-dioxothiolan-3-yl)benzenesulfonamide
• InChI: InChI=1S/C14H21NO6S2/c1-14(7-8-22(16,17)10-14)15(2)23(18,19)11-5-6-12(20-3)13(9-11)21-4/h5-6,9H,7-8,10H2,1-4H3
• InChI Key: ZHPRORWEANGYAE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCS(=O)(=O)C1)N(C)S(=O)(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C14H21NO6S2
• Molecular Weight: 363.5 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, and structural formula. It may also include information about the class of compounds it belongs to and its role or use.

Synthesis Analysis

This would involve a detailed examination of the methods used to synthesize the compound. It could include the starting materials, the type of reaction, the conditions under which the reaction is carried out, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This would involve studying the reactions that the compound undergoes. This could include its reactivity with other substances, the conditions under which it reacts, and the products of its reactions.

Physical And Chemical Properties Analysis

This would involve measuring properties such as the compound’s melting point, boiling point, solubility in various solvents, and its spectral properties.

Scientific Research Applications

Chemical Synthesis

• 3,4-Dimethoxy-N-methylphenethylamine serves as a valuable building block in chemical synthesis. Researchers use it to create more complex molecules due to its versatile reactivity and functional groups. .

Esterification Reactions

• The corresponding esters can be synthesized by esterification of carboxylic acids with 3,4-Dimethoxy-N-methylphenethylamine using reagents like DMTMM (4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium) and NMM (N-methylmorpholine). .

Intermediate for Drug Synthesis

• This compound serves as an intermediate in the synthesis of pharmaceutical molecules. For example, it can be used in the production of Ivabradine, a medication used to treat heart conditions. .

Mechanism of Action

If the compound is a drug or has some biological activity, this would involve studying how it interacts with biological systems. This could include its binding to receptors, its effect on biochemical pathways, and its overall effect on the organism.

Safety and Hazards

This would involve studying the compound’s toxicity, its potential for causing harm to the environment, and precautions that need to be taken when handling it.

Future Directions

This could involve a discussion of potential future research directions. For example, if the compound has shown promise as a drug, future research could involve testing it in clinical trials.